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Compound of Interest

Compound Name: Hexamethyldisilathiane

Cat. No.: B1360051 Get Quote

Essential Safety and Handling Guide for
Hexamethyldisilathiane
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Hexamethyldisilathiane (CAS No. 3385-94-2). Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental risk.

Hexamethyldisilathiane is a flammable, toxic, and irritating chemical that requires careful

handling in a controlled laboratory environment.[1][2] It is also moisture-sensitive and has a

strong, unpleasant odor.[2][3]

Key Physicochemical and Hazard Data
The following table summarizes important quantitative data for Hexamethyldisilathiane.
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Property Value Source(s)

Physical State Liquid [2][3]

Appearance Clear [2]

Odor Stench [2]

Flash Point 23°C / 73.4°F (closed cup)

Boiling Point 163°C / 325.4°F @ 170 mmHg [2]

Specific Gravity 0.846 g/cm³ [1]

Incompatible Materials

Strong oxidizing agents, water,

moist air, acids, nitrates,

chlorine bleaches

[1][2][3][4]

Hazardous Decomposition

Hydrogen sulfide (upon

contact with water/moisture),

Carbon oxides (CO, CO₂),

Sulfur oxides (SOx), Silicon

dioxide (SiO₂)

[1][2][3]

Operational Plan: From Preparation to Disposal
A systematic approach is crucial for safely handling Hexamethyldisilathiane. All operations

must be conducted in a chemical fume hood.[1]

Preparation and Engineering Controls
Ventilation: All work must be performed in a properly functioning chemical fume hood or a

closed system with efficient exhaust ventilation.[1][2][3]

Emergency Equipment: Ensure an emergency eye wash station and safety shower are

readily accessible and in the immediate vicinity of the work area.[3]

Ignition Sources: Eliminate all potential ignition sources. This includes no smoking, naked

lights, or open flames. Use explosion-proof electrical and lighting equipment.[1][2][3]
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Materials: Use compatible tubing such as Teflon®, TFE, FEP, PFA, or 316 stainless steel.

Avoid copper and brass components in any equipment, as they are highly corrosive to

mercaptans and H₂S.[1]

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hexamethyldisilathiane:

PPE Category Specification Source(s)

Eye Protection

Chemical safety goggles. A

face shield may be required for

splash hazards. Contact

lenses should not be worn.

[1][3]

Hand Protection

Chemical-resistant gloves such

as Neoprene or nitrile rubber.

Discard gloves in a designated

waste container after each

use.

[3]

Skin and Body

A lab coat or disposable apron.

For larger quantities or higher

risk of splash, wear suitable

protective clothing.[1][3] Do not

allow wet clothing to remain in

contact with skin.[1]

[1][3]

Respiratory

For situations where inhalation

risk is present, a NIOSH-

certified organic vapor

respirator (black cartridge) or a

Type A filter of sufficient

capacity is required.[1][3]

[1][3]

Handling and Experimental Protocol
Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[3][5]
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Tools: Use only non-sparking tools.[2][3]

Personal Contact: Avoid all personal contact with the chemical, including inhalation of vapors

or mists.[1][3]

Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.

[2] Contaminated clothing should be removed and washed before reuse.[3]

Storage: Store in original, tightly sealed containers in a cool, dry, well-ventilated, and

approved flame-proof area.[1][2] The material is moisture-sensitive; store under a moisture-

free atmosphere.[3]

Disposal Plan
Waste Classification: This material and its container must be disposed of as hazardous

waste.[1][2]

Waste Collection: Collect waste in suitable, closed, and properly labeled containers. Do not

empty into drains or sewers.[2][3]

Container Disposal: Handle empty containers with care as they may contain flammable

residual vapors.[3] Puncture containers to prevent reuse before disposal at an authorized

landfill.[1]

Regulations: All waste disposal must be handled in accordance with local, state, and federal

regulations.[1]

Emergency Procedures
Immediate and appropriate action during an emergency is critical.

Spill Response
Minor Spills:

Remove all ignition sources immediately.[1][2]
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Clean up the spill using an inert absorbent material (e.g., sand, vermiculite, silica gel).[2]

[3]

WARNING: Never use dry, powdered hypochlorite or other strong oxidizers on mercaptan

spills, as this can cause autoignition.[1]

Collect the absorbed material into a suitable container for hazardous waste disposal.[2]

Major Spills:

Clear the area of all personnel and move upwind.[1]

Alert emergency responders, providing the location and nature of the hazard.[1]

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the exposed person to

fresh air at once.[1][3][6] Keep

the person warm and at rest. If

breathing is difficult or has

stopped, provide artificial

respiration or oxygen. Seek

immediate medical attention.

[1][6]

[1][3][6]

Skin Contact

Immediately remove all

contaminated clothing.[1]

Wash the affected skin with

plenty of soap and water.[3]

Seek medical advice if irritation

develops or persists.[3][5]

[1][3][5]

Eye Contact

Immediately hold eyelids apart

and flush the eye continuously

with running water for at least

15 minutes.[1][2][7] Remove

contact lenses if present and

easy to do.[3] Seek immediate

medical attention.[2][3]

[1][2][3][7]

Ingestion

Do NOT induce vomiting.[2]

Never give anything by mouth

to an unconscious person.[3]

[5] Seek immediate medical

attention.[1][3]

[1][2][3][5]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

Hexamethyldisilathiane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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